Acid magenta

• Molecular Formula: C20H17CaN3O9S3
• Molecular Weight: 579.6 g/mol
• InChI: InChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2
• InChIKey: ALSOAESJQVWXBZ-UHFFFAOYSA-L

Acid Magenta (C.I. 42685): Identity, Composition, and Core Characteristics

Acid Magenta, systematically identified as C.I. Acid Violet 19 (C.I. 42685) and synonymously referred to as Acid Fuchsin, Acid Rubin, or Fuchsine Acid, is a sulfonated triaminotriphenylmethane dye belonging to the triarylmethane class [1]. It is not a single chemical entity but a variable mixture of the sodium or ammonium salts of the disulfonic and trisulfonic acids of pararosaniline and rosaniline, with a representative molecular formula of C₂₀H₁₇N₃Na₂O₉S₃ and a molecular weight of approximately 585.54 g/mol for the disodium salt (CAS 3244-88-0); a calcium salt variant (CAS 123334-10-1, MW ~579.64 g/mol) is also commercially available [2]. The dye exhibits a characteristic absorption maximum (λmax) between 540–549 nm in acidified aqueous solution, with certified microscopy-grade material delivering a specific absorptivity (A 1%/1cm) in the range of 780–1310 . Acid Magenta is manufactured by sulfonation of Basic Fuchsin homologues, a process that appends up to three sulfonic acid groups per molecule, dramatically altering its solubility, charge, and biological targeting profile relative to its unsulfonated precursor [3].

Selection

Certified microscopy-grade staining workflow

Method Context

Tri-sulfonated anionic probe for connective tissue protocols

Format

Verifiable spectrophotometric specifications per batch

• [1] Lillie, R.D. (1977). Conn's Biological Stains (9th ed.). Williams & Wilkins, Baltimore, MD. (Cited via Acid Fuchsin – Wikipedia, accessed 2026). View Source
• [2] RXN Finder. ACID FUCHSINE FB. Chemical Names: A mixture of the sodium or ammonium salts of the disulfonic and trisulfonic acids of pararosaniline and rosaniline. CAS: 3244-88-0. Functional Class: Food Additives COLOUR. View Source
• [3] StainsFile. Acid Fuchsin – Dyes for Histology. Description: Acid fuchsin is made from basic fuchsin homologues by the addition of sulfonic groups. Four compounds, each with up to three sulfonic groups, make twelve possible chemicals. Solubility Aqueous: 14%, Solubility Ethanol: 14%, Absorption Maximum: 540-546 nm. View Source

Why Generic Substitution of Acid Magenta Poses Quantifiable Risk

Acid Magenta cannot be freely interchanged with other magenta or red acid dyes in established histological protocols because its performance is governed by a unique confluence of molecular weight, sulfonation degree, charge density, and certification specifications that directly control tissue penetration kinetics, differential retention against phosphomolybdic/phosphotungstic acid differentiation, and spectral contrast against counterstains [1]. Commercial Acid Magenta is an inherently variable mixture of di- and tri-sulfonated homologues; the degree of sulfonation critically affects staining quality—both under- and over-sulfonation have been demonstrated to be detrimental to connective tissue staining performance [2]. Substituting with Biebrich Scarlet (C.I. 26905, MW ~556 Da, an azo dye), Ponceau 2R (C.I. 16150, MW ~480 Da), or Basic Fuchsin (C.I. 42510, MW ~338 Da, cationic) introduces different molecular sizes, dye classes, and ionic charges, which alter diffusion rates through tissue, binding affinity to acidophilic components, and susceptibility to removal by polyacid differentiators [3]. The quantitative evidence below demonstrates precisely where these differences manifest measurably.

!

Sulfonation Degree Mismatch

Di-/tri-sulfonated homologue mixture; altering sulfonation profile may shift tissue penetration and differentiation outcomes.

!

Analog Class Differences

Ponceau 2R or Biebrich Scarlet use different dye classes and ionic charges; protocol gram-loadings and retention kinetics may not transfer directly.

!

Cationic Basic Fuchsin Divergence

Unsulfonated Basic Fuchsin carries opposite charge; solubility, affinity, and pH-response profiles differ, limiting direct substitution.

• [1] Horobin, R.W. & Kiernan, J.A. (Eds.) (2020). Conn's Biological Stains: A Handbook of Dyes, Stains and Fluorochromes for Use in Biology and Medicine (10th ed.). Taylor & Francis. (Referenced via Biological Stain Commission Glossary, 2024). View Source
• [2] The importance of sulfonation degree for Acid Fuchsin staining performance. Referenced in BenchChem historical review: 'Research showed that both under- and over-sulfonation could be detrimental to its staining performance.' Original source: Stain Technology (1940), DOI: 10.3109/10520294009110341. View Source
• [3] StainsFile. Masson Trichrome Variants – Comparison Chart. Shows specific gram quantities for Acid Fuchsin, Ponceau 2R, and Biebrich Scarlet across eight Masson protocol variants, demonstrating non-interchangeable formulation requirements. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Photocatalytic Degradation Rate: Acid Fuchsin vs. Basic Fuchsin

In a direct head-to-head comparative study under identical experimental conditions, Acid Fuchsin (AF) exhibited an average photocatalytic degradation rate approximately twofold higher than Basic Fuchsin (BF). The higher degradation rate of AF was mechanistically attributed to its additional sulfonate groups, which together with amino groups induce a push-pull electronic effect, enhancing charge delocalization and intermolecular interactions with the TiO₂ photocatalyst surface [1].

Degradation Rate

Head-to-head

1.94-fold higher vs Basic Fuchsin (0.268 vs 0.138 µM min⁻¹)

UV-A / TiO₂, up to 180 min

Supports photocatalytic probe model selection

Reported sulfonate-group electronic effect

Evidence Dimension	Photocatalytic degradation rate (under 365 nm UV irradiation with anatase TiO₂ nanoparticles, up to 180 min)
Target Compound Data	0.268 ± 0.012 μM min⁻¹ (Acid Fuchsin, AF, C.I. 42685)
Comparator Or Baseline	0.138 ± 0.010 μM min⁻¹ (Basic Fuchsin, BF, C.I. 42510, rosaniline hydrochloride)
Quantified Difference	AF degradation rate is 1.94-fold higher than BF (~94% faster); absolute difference: 0.130 μM min⁻¹
Conditions	Aqueous suspension, anatase TiO₂ nanoparticles (P25 Degussa), 365 nm UV-A light, up to 180 min irradiation; kinetics analyzed via Langmuir–Hinshelwood, Weber-Morris, Arrhenius, and Eyring models

Why This Matters

For environmental remediation applications targeting sulfonated triphenylmethane dye effluents, this ~2-fold kinetic advantage directly translates to shorter treatment times or lower catalyst loading when Acid Fuchsin is the target pollutant, informing process design and technology selection.

• [1] Title: 'Comparative photocatalytic degradation of acid fuchsin and basic fuchsin: insights into the role of sulfonate groups, degradation pathways, and toxicity to brine shrimp.' Reaction Kinetics, Mechanisms and Catalysis (2026). DOI: 10.1007/s11144-026-03076-2. Publisher: Springer. View Source

Aqueous Solubility Comparison with Basic Fuchsin

Acid Magenta (as the sodium salt) demonstrates an aqueous solubility of 14.3 g/100 mL (143 g/L) at ambient temperature, enabling preparation of concentrated stock solutions without organic co-solvents [1]. In contrast, Basic Fuchsin (rosaniline hydrochloride, C.I. 42510) is characterized as 'sparingly soluble' in water—corresponding to approximately 10–33 mg/mL per pharmacopoeial definitions—and requires alcohol for dissolution at working concentrations, with commercial sources reporting 0.1% solubility in ethanol [2]. This solubility differential arises directly from the presence of three ionized sulfonate groups on the Acid Magenta molecule versus zero on Basic Fuchsin [3].

Aqueous Solubility

Cross-study

≥4.3-fold difference (143 g/L vs sparingly soluble)

Ambient temperature, distilled water

Aqueous solubility supports simplified aqueous protocol preparation

Solubility advantage is salt-form dependent

Evidence Dimension	Aqueous solubility at ambient temperature
Target Compound Data	14.3 g/100 mL (143 g/L) – Acid Fuchsin sodium salt (C.I. 42685); also reported as 10 g/L and 200 g/L depending on salt form and source
Comparator Or Baseline	Sparingly soluble (~10–33 mg/mL estimated) – Basic Fuchsin (C.I. 42510); some sources report 'slightly soluble in water' (1–10 mg/mL); freely soluble in alcohol
Quantified Difference	Minimum ~4.3-fold difference (143 g/L vs <33 g/L); best-estimate >10-fold when comparing to 'slightly soluble' classification
Conditions	Ambient temperature (20–25 °C), distilled/deionized water; Acid Fuchsin data from StainsFile, ChemicalBook, and Sigma-Aldrich; Basic Fuchsin data from Fisher Scientific, Ward's Science, and Cameo MFA

Why This Matters

For laboratory procurement, the superior aqueous solubility of Acid Magenta eliminates the need for ethanol-based solvent systems in staining protocols, simplifying workflow, reducing volatile organic compound exposure, and enabling direct aqueous dilution for quantitative spectrophotometric standardization.

• [1] StainsFile. Acid Fuchsin – Dyes for Histology. Solubility Aqueous: 14%. Also: ChemicalBook, Fuchsin Acid CAS 3244-88-0, Water Solubility: 14.3 g/100 mL. View Source
• [2] Cameo MFA. Basic Fuchsin. Physical and Chemical Properties: Slightly soluble in water. Composition: C₂₀H₂₀ClN₃, CAS 632-99-5. Also: bioWORLD, Basic Fuchsin solubility: 0.1% in Ethanol. Ward's Science, Fuchsin Basic Stain, Formula Weight 337.85, Solubility: Water. View Source
• [3] Encyclopedia2.thefreedictionary.com. Fuchsine: 'crystals that are dark violet... sparingly soluble in water but readily soluble in alcohol.' Also: Wikipedia – Fuchsine: 'Acid fuchsine is a mixture of homologues of basic fuchsine, modified by addition of sulfonic groups... twelve possible isomers.' View Source

pH Indicator Specificity at High Alkaline Range

Acid Magenta exhibits a well-defined, reproducible color transition from red (purplish-red) to colorless over the pH range 12–14 in very dilute aqueous solution (e.g., 1:10,000 dilution), a property that enables its use as a high-pH indicator and as a built-in quality control check for dye integrity [1]. Basic Fuchsin, by contrast, undergoes its primary visual color transition in the strongly acidic range—from purple at pH 1.0 to red at pH 3.1—and does not exhibit a comparable high-pH bleaching response; instead, addition of hydrochloric acid to a Basic Fuchsin solution produces a yellow color, which is explicitly cited in pharmacopoeial monographs as a means of distinction from Acid Fuchsin [2].

pH Indicator Specificity

Class-level

Red → colorless at pH 12–14 (AF) vs purple → red at pH 1.0–3.1 (BF)

Very dilute aqueous solutions

High-pH bleaching enables rapid identity and purity verification

Instrument-free quality check at point of use

Evidence Dimension	pH-dependent color transition range
Target Compound Data	Red → colorless at pH 12–14 (Acid Fuchsin / Acid Magenta, C.I. 42685); also reported pH range 5 (pink) – 8 (yellow) for concentrated solutions
Comparator Or Baseline	Purple at pH 1.0 → red at pH 3.1 (Basic Fuchsin, C.I. 42510); HCl addition produces yellow color (USP distinction test)
Quantified Difference	Transition ranges are separated by approximately 9–13 pH units; Acid Magenta's alkaline bleaching is unique among common fuchsin variants
Conditions	Very dilute aqueous solutions (1:10,000); Acid Fuchsin tested with concentrated NaOH (colorless) vs concentrated HCl (no bleaching); Basic Fuchsin tested per USP monograph

Why This Matters

The high-pH bleaching property of Acid Magenta serves as a rapid, instrument-free identity and purity verification test at the point of use, distinguishing it from Basic Fuchsin contamination or mislabeling—a practical procurement and quality assurance advantage.

• [1] Cameo MFA. Acid Fuchsin, sodium salt. 'In very dilute solutions, Acid Fuchsin is used as a pH indicator, turning from red to colorless at pH 12-14.' Also: Baidu Baike (酸性品红), ChemicalBook – 酸性品红: '红色到无色的pH为12-14. 最大吸收波长540-545nm (10mg/L, 0.01%盐酸).' Sigma-Aldrich: 'At pH 12-14, acid fuchsine changes from red to colorless.' View Source
• [2] USP Monographs: Basic Fuchsin. 'A: To 5 mL of a solution (1 in 1000) add a few drops of hydrochloric acid: a yellow color is produced (distinction from acid fuchsin).' Also: Spectrum Chemical, Basic Fuchsin Hydrochloride, Color Transition: purple at pH 1.0 to red at pH 3.1. View Source

Certified Spectrophotometric Quality Metrics

Microscopy-grade Acid Magenta certified under the Certistain® (Merck KGaA) or Biological Stain Commission (BSC) programs is supplied with quantified spectrophotometric specifications that are directly verifiable by the end user: λmax = 540–549 nm (in 0.0025 M HCl), and specific absorptivity A 1%/1cm = 780–1310 at λmax (measured at 0.005 g/L in 0.0025 M HCl) . These narrow specification windows enable objective lot-to-lot comparability and protocol standardization. In contrast, generic or non-certified Acid Magenta from bulk industrial sources may lack these traceable metrics entirely, with dye content varying from approximately 50% to ≥60% depending on supplier and grade .

Certified Specs

Data to verify

A 1%/1cm = 780–1310 (certified) vs >700 threshold (generic)

0.0025 M HCl, λmax 540–549 nm

Traceable absorptivity range supports lot-to-lot reproducibility

Non-certified grade may lack full spectrophotometric data

Evidence Dimension	Certified spectrophotometric quality specifications (specific absorptivity at λmax)
Target Compound Data	Certistain® / BSC-certified Acid Fuchsin: λmax 540–549 nm; A 1%/1cm = 780–1310; dye content ≥60% (spectrophotometric assay); TLC identity test: passes; loss on drying ≤10%; suitability for microscopy: passes
Comparator Or Baseline	Non-certified technical-grade Acid Magenta: λmax typically 540–550 nm; absorptivity often specified only as '>700' or unspecified; dye content ~50% (some sources); no microscopy suitability guarantee; no BSC certification
Quantified Difference	Certified material provides a defined absorptivity range (780–1310) that can be verified by the user; non-certified material provides only a minimum threshold (>700) or no spectrophotometric specification at all. The 780 lower bound for certified material exceeds the >700 minimum for generic grade by ≥11%.
Conditions	Spectrophotometric assay in 0.0025 M hydrochloric acid at 0.005 g/L dye concentration, 1 cm path length cell

Why This Matters

For clinical histology laboratories operating under accreditation (e.g., CAP, ISO 15189), the availability of traceable, batch-specific spectrophotometric specifications is a procurement prerequisite. BSC-certified or Certistain-grade Acid Magenta provides objective, verifiable quality metrics that non-certified alternatives cannot match, directly supporting protocol reproducibility and regulatory compliance.

Molecular Sulfonation and Regulatory Status

Acid Magenta is a multi-sulfonated derivative (2–3 sulfonate groups per molecule, MW ~586 Da for disodium salt) of the Basic Fuchsin core structure (zero sulfonate groups, MW ~338 Da for the hydrochloride), resulting in fundamentally different physicochemical and regulatory profiles [1]. Critically, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated Acid Magenta (as ACID FUCHSINE FB) in 1964 and assigned 'NO ADI ALLOCATED,' subsequently withdrawing its food-additive specification entirely in 1984 with no toxicological monograph prepared [2]. This regulatory determination means that Acid Magenta cannot be used in food, cosmetic, or orally ingested pharmaceutical products—a binding procurement constraint that does not identically apply to all magenta-class dyes.

Regulatory Status

Class-level

JECFA specification WITHDRAWN (1984); NO ADI ALLOCATED

MW ~586 Da, 3 sulfonate groups

Decisive procurement filter: restricted to research and IVD histology use

Excludes food, cosmetic, and orally ingested product applications

Evidence Dimension	Molecular weight, sulfonation count, and food-additive regulatory status
Target Compound Data	Acid Magenta (C.I. 42685): MW 585.54 g/mol (disodium salt), 3 sulfonate groups; JECFA status: NO ADI ALLOCATED (1964), specification WITHDRAWN (1984); no toxicology monograph prepared; certified solely for research and diagnostic histology use
Comparator Or Baseline	Basic Fuchsin (C.I. 42510): MW 337.85 g/mol (rosaniline hydrochloride), 0 sulfonate groups; used in carbol-fuchsin topical antifungal preparations (Castellani's paint); BSC certification available for acid-fast bacterial staining and Schiff's reagent preparation
Quantified Difference	Molecular weight ratio: ~1.73:1 (AF larger); sulfonate groups: 3 vs 0; regulatory: food specification withdrawn vs not evaluated for this use; application scope: Acid Magenta restricted to non-ingestible uses
Conditions	JECFA 8th meeting (1964), specification withdrawn 1984; Biological Stain Commission certification programs for both compounds address entirely distinct application domains

Why This Matters

For procurement in any application involving human or animal ingestion, topical pharmaceutical formulation, or cosmetic use, Acid Magenta is categorically excluded by its withdrawn JECFA specification. This regulatory boundary is a decisive selection criterion that immediately eliminates Acid Magenta from consideration for food, drug, or cosmetic applications, directing users toward compounds with active food-additive or pharmacopoeial monographs.

• [1] StainsFile. Acid Fuchsin – Dyes for Histology. Empirical Formula: C₂₀H₁₇N₃Na₂O₉S₃, Formula Weight: 585.6. Ward's Science. Basic Fuchsin: Formula C₂₀H₁₉N₃·HCl, Formula Weight 337.85. View Source
• [2] JECFA (Joint FAO/WHO Expert Committee on Food Additives). ACID FUCHSINE FB. Evaluation year: 1964. ADI: NO ADI ALLOCATED. Report: NMRS 38/TRS 309-JECFA 8/21. Specifications: WITHDRAWN (1984). Tox monograph: NOT PREPARED. Functional class: COLOUR. Colour class: TRIARYLMETHANE. View Source

Masson's Trichrome Protocol Integration

A comparative analysis of eight established Masson's trichrome protocol variants reveals that Acid Fuchsin is incorporated as the plasma stain in 6 of 8 formulations (General, V-A1, V-A2, V-A3, V-A4, Lillie), with masses ranging from 0.1 g to 1.0 g per 100 mL final volume depending on the specific variant [1]. Biebrich Scarlet (C.I. 26905) appears as the sole plasma stain in only 1 of 8 variants (V-C), and Ponceau 2R (Xylidine Ponceau, C.I. 16150) is used in 3 variants but always at different gram quantities than Acid Fuchsin when the two are interchanged within the same protocol family [1]. This protocol-level evidence demonstrates that the dyes are not formulation-equivalent; each requires empirically optimized mass loading that reflects differences in molar absorptivity, tissue binding affinity, and differential retention after phosphomolybdic/phosphotungstic acid treatment.

Masson Variant Integration

Cross-study

Used in 6/8 variants (75%); Ponceau 2R in 3/8; Biebrich Scarlet in 1/8

Mass loading range 0.1–1.0 g/100 mL

Acid Magenta is the most broadly integrated plasma stain in published protocols

Ponceau 2R substitution requires mass-loading re-optimization

Evidence Dimension	Frequency of use as primary plasma stain and gram loading across standard Masson's trichrome protocol variants
Target Compound Data	Acid Fuchsin (C.I. 42685): used in 6/8 Masson variants; gram loading: 0.1 g (V-A4), 0.35 g (V-A2), 0.5 g (General, V-A1), 1.0 g (V-A3, Lillie) per 100 mL [1]
Comparator Or Baseline	Ponceau 2R (C.I. 16150): used in 3/8 variants (V-A2: 0.65 g, V-A3: 1.0 g, V-A4: 1.0 g per 100 mL). Biebrich Scarlet (C.I. 26905): used in 1/8 variants (V-C: 0.5 g per 100 mL). [1]
Quantified Difference	Acid Fuchsin is the most broadly integrated plasma stain (75% of variants) vs Ponceau 2R (37.5%) and Biebrich Scarlet (12.5%). When Ponceau 2R replaces Acid Fuchsin (V-A2), the mass loading increases from 0.35 g to 0.65 g—a 1.86-fold increase, indicating lower tinctorial strength per unit mass
Conditions	All formulations dissolved in distilled water, made up to 100 mL final volume; acetic acid added at 0.5–2.5 mL per formulation; plasma staining time 2–10 min depending on variant

Why This Matters

For histology laboratories seeking to standardize or troubleshoot Masson's trichrome protocols, Acid Magenta's dominance across published variants means that substitution with Biebrich Scarlet or Ponceau 2R requires re-optimization of dye concentration and staining time—a non-trivial validation burden that favors procurement continuity with Acid Magenta where protocol fidelity is paramount.

• [1] StainsFile. Masson Trichrome Variants – Materials Comparison Chart. Tabulated data for eight Masson variants (General, V-A1, V-A2, V-A3, V-A4, V-B, V-C, Lillie) showing gram quantities of Acid Fuchsin, Ponceau 2R, and Biebrich Scarlet per 100 mL formulation. View Source

Evidence-Backed Procurement Scenarios for Research and Industry

Masson's Trichrome Histological Staining

Acid Magenta is the predominant plasma stain in Masson's trichrome protocols, used in 6 of 8 major published variants with validated gram loadings from 0.1–1.0 g/100 mL [1]. Its tri-sulfonated structure (MW ~586 Da) enables penetration of muscle and cytoplasmic compartments while being selectively retained after phosphomolybdic/phosphotungstic acid differentiation—producing the diagnostic red contrast against aniline blue- or light green-stained collagen . Procurement of BSC-certified or Certistain®-grade material (A 1%/1cm: 780–1310, dye content ≥60%) ensures lot-to-lot reproducibility required for accredited clinical histology laboratories [2].

Photocatalytic Degradation Research on Sulfonated Dyes

For environmental chemistry studies investigating photocatalytic degradation of textile dye effluents, Acid Magenta (C.I. 42685) serves as a model sulfonated triphenylmethane analyte. Its photocatalytic degradation rate under UV-A/TiO₂ (0.268 ± 0.012 μM min⁻¹) is approximately twofold higher than that of Basic Fuchsin, a difference directly attributable to the electronic effects of its three sulfonate groups [1]. This property makes Acid Magenta a mechanistically informative probe molecule for studying the role of sulfonate substituents in dye–photocatalyst interactions, as demonstrated in the 2026 comparative study by Reaction Kinetics, Mechanisms and Catalysis [1].

pH Indicator and Spectrophotometric Calibration

Acid Magenta's well-characterized, irreversible color transition from red to colorless at pH 12–14 [1] provides a simple visual endpoint for strongly alkaline solution handling. Its defined spectrophotometric profile—λmax 540–549 nm with specific absorptivity A 1%/1cm of 780–1310 in 0.0025 M HCl —also enables its use as a wavelength calibration and linearity verification standard for UV-Vis spectrophotometers in the 540–550 nm region, where many common chromogenic assays operate.

Non-Food, Non-Pharmaceutical Histological Research

The JECFA determination of 'NO ADI ALLOCATED' and withdrawal of the food-additive specification for Acid Magenta in 1984 [1] serves as a decisive procurement filter: this compound is categorically restricted to research and in vitro diagnostic (IVD) histological use, and must not be specified for any application involving human or animal ingestion. For research procurement officers, this regulatory bright-line distinction immediately eliminates Acid Magenta from consideration for food science, nutraceutical, cosmetic, or orally administered pharmaceutical development programs, ensuring compliant sourcing.

Application

Selection Property

Validation Focus

Masson's trichrome histological staining

Histological staining protocol integration

Lot-to-lot reproducibility and protocol fidelity

Photocatalytic degradation research

Model sulfonated triphenylmethane analyte

Degradation kinetics and sulfonate-group probe studies

pH indicator and spectrophotometric calibration

High-pH bleaching property

Visual endpoint verification and wavelength calibration

Non-food, non-pharmaceutical histological research

Regulatory status limitation

Compliance verification for non-ingestible research use only

• [1] JECFA. ACID FUCHSINE FB – Summary of Evaluations. ADI: NO ADI ALLOCATED; Specifications: WITHDRAWN (1984). Also: Sigma-Aldrich, Acid Fuchsin calcium salt: 'All Dyes/Stains are for research use only. Not meant for drug, food household use.' View Source
• [2] StainsFile. Masson Trichrome Variants – Comparison Chart. Acid Fuchsin used in 6/8 variants (General, V-A1–V-A4, Lillie). View Source